Cas no 631868-06-9 (2-3-(dimethylamino)propyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-3-(dimethylamino)propyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 631868-06-9
• MF: C₂₂H₂₁FN₂O₃
• MW: 380.412149190903
• CID: 5417746
• Update Time: 2025-07-08

2-3-(dimethylamino)propyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• 2-3-(dimethylamino)propyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C22H21FN2O3/c1-24(2)12-5-13-25-19(14-8-10-15(23)11-9-14)18-20(26)16-6-3-4-7-17(16)28-21(18)22(25)27/h3-4,6-11,19H,5,12-13H2,1-2H3
• InChI Key： DSHKQEVITGIHMX-UHFFFAOYSA-N
• SMILES： N1(CCCN(C)C)C(C2=CC=C(F)C=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-3-(dimethylamino)propyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Introduction to Compound CAS No. 631868-06-9: 2-[3-(Dimethylamino)Propyl]-1-(4-Fluorophenyl)-1H,2H,3H,9H-Chromeno[2,3-c]Pyrrole-3,9-Dione

The compound with CAS No. 631868-06-9, known as 2-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of chromenopyrroles, which are derivatives of pyrroles fused with chromene rings. The presence of the dimethylamino group and the 4-fluorophenyl substituent introduces unique electronic and steric properties that make this compound valuable in various fields.

Recent studies have highlighted the potential of chromenopyrroles in drug discovery and material science. The chromeno[2,3-c]pyrrole core is known for its ability to act as a photosensitizer due to its strong absorption in the visible region. This property has led to its exploration in photodynamic therapy (PDT) for cancer treatment. The dimethylamino substituent enhances the molecule's solubility in organic solvents, making it more suitable for such applications.

In addition to its biological applications, this compound has shown promise in the field of optoelectronics. The conjugated system within the chromenopyrrole framework allows for efficient charge transport properties. Researchers have investigated its use in organic light-emitting diodes (OLEDs) and solar cells. The 4-fluorophenyl group plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its performance in these devices.

The synthesis of this compound involves a multi-step process that typically includes a coupling reaction between a pyrrole derivative and a chromene precursor. The introduction of the dimethylamino and 4-fluorophenyl groups is achieved through nucleophilic substitution or Friedel-Crafts alkylation reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

The pharmacological properties of this compound have also been a subject of interest. Preclinical studies suggest that it exhibits anti-inflammatory and antioxidant activities due to its ability to scavenge free radicals. The dimethylamino group contributes to the molecule's ability to interact with biological systems, while the 4-fluorophenyl group enhances its stability in physiological conditions.

In conclusion, CAS No. 631868-06-9 represents a versatile compound with significant potential in both therapeutic and technological applications. Its unique structure and functional groups make it a valuable tool in drug development and materials science. Ongoing research continues to uncover new uses for this compound, solidifying its importance in modern chemistry.